Cas no 1208082-41-0 (2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid)

• Product name: 2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid
• CAS No: 1208082-41-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4577679
• PubChem ID: 57128014

2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylic acid
• 2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid

• Inchi： 1S/C10H14N2O3/c1-12(2)5-6-15-9-7-8(10(13)14)3-4-11-9/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key： ISKSRHNVIQNPJW-UHFFFAOYSA-N
• SMILES： C1(OCCN(C)C)=NC=CC(C(O)=O)=C1

Additional information on 2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid

Introduction to 2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid (CAS No. 1208082-41-0)

2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid, identified by its CAS number 1208082-41-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyridine ring combined with an ethoxy group and a dimethylamino substituent makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>pyridine core is a well-known heterocyclic aromatic ring that is frequently utilized in medicinal chemistry due to its ability to interact with biological targets. The< strong>ethoxy group attached to the pyridine ring introduces a polar characteristic, enhancing solubility and reactivity, which is crucial for pharmaceutical applications. Additionally, the< strong>dimethylamino group contributes to the compound's basicity, making it suitable for reactions involving nucleophiles and electrophiles.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. 2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid has emerged as a promising candidate in this field. Its structural features make it an excellent scaffold for designing molecules that can interact with enzymes and receptors in complex biological pathways. For instance, studies have shown that derivatives of this compound exhibit potential in inhibiting certain enzymes involved in inflammation and pain signaling.

The< strong>CAS number 1208082-41-0 provides a unique identifier for this compound, ensuring accurate documentation and communication among researchers. This standardized nomenclature is essential for regulatory compliance and facilitates the sharing of research findings across international collaborations. The compound's molecular formula and structure have been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry, confirming its identity and purity.

One of the most intriguing aspects of 2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel analogs with improved pharmacokinetic profiles. For example, modifications at the carboxylic acid moiety have led to derivatives with enhanced binding affinity to target proteins. These modifications are often guided by computational modeling and high-throughput screening techniques, which help predict the efficacy and safety of new drug candidates.

The< strong>pharmaceutical industry has shown particular interest in this compound due to its potential therapeutic applications. Preclinical studies have demonstrated that certain derivatives of 2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid exhibit anti-inflammatory, analgesic, and even anticancer properties. These findings have prompted further investigation into optimizing synthetic routes and exploring new derivatives that could lead to the development of next-generation therapeutics.

In addition to its pharmaceutical applications, this compound has found utility in chemical synthesis as a ligand or intermediate in catalytic processes. Its ability to form stable complexes with transition metals makes it valuable in cross-coupling reactions, which are fundamental in constructing complex organic molecules. Such reactions are widely used in the synthesis of natural products and drug candidates, highlighting the versatility of 2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid.

The< strong>safety profile of this compound is another critical consideration in its application. Extensive toxicological studies have been conducted to assess its potential hazards and establish safe handling protocols. These studies include acute toxicity tests, chronic exposure assessments, and genotoxicity evaluations. The results from these studies indicate that CAS No. 1208082-41-0 is relatively safe when handled under appropriate conditions, making it suitable for both laboratory research and industrial-scale production.

The< strong>catalytic activity of derivatives derived from this compound has also been explored in various chemical transformations. For instance, pyridine-based ligands are known to enhance the efficiency of transition metal-catalyzed reactions such as Suzuki-Miyaura coupling and Heck reaction. These transformations are pivotal in synthesizing biaryl compounds, which are prevalent in many pharmaceuticals. The incorporation of< strong >dimethylaminoand< strong >ethoxygroups into these ligands further improves their catalytic performance by influencing steric and electronic properties.

In conclusion, 2-2-(Dimethylamino)ethoxypyridine-4-carboxylic Acid (CAS No. 1208082-41-0) represents a fascinating compound with diverse applications in pharmaceutical chemistry and chemical synthesis. Its unique structural features make it a valuable intermediate for developing novel bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in advancing both academic science and industrial innovation.